N-methyl-N-{[5-(propan-2-yl)-1,2,4-oxadiazol-3-yl]methyl}pyrrolidin-3-amine

Specification

• CAS No.: 1340169-79-0
• Molecular Formula: C11H20N4O
• Molecular Weight: 224.308
• IUPAC Name: N-methyl-N-[(5-propan-2-yl-1,2,4-oxadiazol-3-yl)methyl]pyrrolidin-3-amine
• Standard InChI: InChI=1S/C11H20N4O/c1-8(2)11-13-10(14-16-11)7-15(3)9-4-5-12-6-9/h8-9,12H,4-7H2,1-3H3
• Standard InChI Key: JYGNWOJOJUJRKU-UHFFFAOYSA-N
• SMILES: CC(C)C1=NC(=NO1)CN(C)C2CCNC2

Introduction

Chemical Identification and Structural Properties

Systematic Nomenclature and Molecular Descriptors

The compound is systematically named N-methyl-N-{[(5-(propan-2-yl)-1,2,4-oxadiazol-3-yl)methyl]pyrrolidin-3-amine under IUPAC conventions. Alternative designations include the hydrochloride salt form, registered under CAS numbers 1423034-96-1 (hydrochloride) and 1340169-79-0 (free base). Its molecular formula is C₁₁H₁₈N₄O for the free base (molecular weight: 224.31 g/mol) and C₁₂H₂₁ClN₄O₂ for the hydrochloride salt (288.77 g/mol). The SMILES notation CC(N(CC1=NOC(C(C)C)=N1)C2CNCC2)=O.[H]Cl delineates its connectivity, highlighting the propan-2-yl-substituted oxadiazole ring linked via a methylene bridge to the pyrrolidine nitrogen.

Spectroscopic and Chromatographic Data

Limited public data exist on the compound’s spectroscopic profiles. Supplier specifications indicate a purity of ≥95% for the free base, with high-performance liquid chromatography (HPLC) as the primary analytical method. The InChIKey JYGNWOJOJUJRKU-UHFFFAOYNA-N facilitates digital database searches, though peer-reviewed studies validating its NMR, IR, or mass spectra remain absent.

Table 1: Key Physicochemical Properties

Property	Value
Molecular Weight (Free Base)	224.31 g/mol
Molecular Weight (HCl Salt)	288.77 g/mol
Purity	95% (Free Base)
Storage Conditions	Tightly closed, dry, ventilated

Synthesis and Manufacturing

Industrial Production and Availability

Commercial production appears limited, with AK Scientific, Inc. and Fluorochem listed as historical suppliers. As of 2025, both vendors mark the compound as discontinued, citing unspecified manufacturing challenges. Current procurement requires custom synthesis, posing barriers to large-scale biomedical studies.

Applications in Research

Materials Science and Chemical Probes

The 1,2,4-oxadiazole ring’s electron-deficient nature makes it a candidate for coordination chemistry or fluorescent probes. Derivatives of similar structures have served as sensors for metal ions or reactive oxygen species, though specific studies on this compound are lacking.

Hazard Statement	Precautionary Measures
H315	P264, P280, P302+P352
H319	P305+P351+P338, P337+P313
H335	P261, P271, P304+P340

Regulatory and Disposal Considerations

Regulatory Status

The compound is labeled "For Research Use Only," excluding human or veterinary applications. No FDA, EMA, or PMDA approvals exist for clinical use.

Waste Management

Incinerating at EPA-approved facilities is recommended, with halogen scrubbers to neutralize hydrogen chloride emissions from the hydrochloride salt.